2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid

• Molecular Formula: C18H13NO4S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid
• InChI: InChI=1S/C18H13NO4S/c20-15(9-8-13-7-4-10-23-13)19-17-16(18(21)22)14(11-24-17)12-5-2-1-3-6-12/h1-11H,(H,19,20)(H,21,22)/b9-8+
• InChI Key: WWJDTCKZONJWRU-CMDGGOBGSA-N
• SMILES: C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)/C=C/C3=CC=CO3
• solubility: 48.9 [ug/mL]

Description

2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid is a complex organic compound that features a furan ring, a thiophene ring, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid typically involves multiple steps. One common method starts with the preparation of the furan derivative, which is then coupled with a thiophene derivative through a series of reactions. The key steps often include:

Formation of the furan derivative: This can be achieved through the reaction of furan with acyl chlorides under acidic conditions.

Coupling with thiophene: The furan derivative is then coupled with a thiophene derivative using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.

Final modifications:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The furan and thiophene rings can be oxidized under strong oxidizing conditions, leading to the formation of corresponding oxides.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride (LiAlH4), resulting in the reduction of the carbonyl groups.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reducing agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Catalysts: Palladium (Pd), platinum (Pt)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield furan and thiophene oxides, while reduction can lead to alcohol derivatives .

Scientific Research Applications

2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an antimicrobial and anticancer agent due to its unique structural features.

Materials Science: The compound’s electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices.

Biological Studies: It is used in research to understand its interactions with biological macromolecules and its potential as a drug lead.

Mechanism of Action

The mechanism of action of 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The furan and thiophene rings play a crucial role in these interactions by providing a rigid framework that can fit into the active sites of proteins . The exact pathways involved depend on the specific biological context and the target molecules .

Comparison with Similar Compounds

Similar Compounds

• 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-methylthiophene-3-carboxylic acid
• 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-ethylthiophene-3-carboxylic acid

Uniqueness

Compared to similar compounds, 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid stands out due to the presence of the phenyl group, which can enhance its binding affinity to biological targets and improve its electronic properties for materials science applications .